1-[(3-Bromophenyl)(4-chlorophenyl)methyl]-4-methylpiperazine

• CAS No.: 96223-10-8
• Molecular Formula: C18H20BrClN2
• Molecular Weight: 379.7 g/mol
• IUPAC Name: 1-[(3-bromophenyl)-(4-chlorophenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C18H20BrClN2/c1-21-9-11-22(12-10-21)18(14-5-7-17(20)8-6-14)15-3-2-4-16(19)13-15/h2-8,13,18H,9-12H2,1H3
• InChI Key: YHIYNRLIMBHGAN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(C2=CC=C(C=C2)Cl)C3=CC(=CC=C3)Br

Description

1-[(3-Bromophenyl)(4-chlorophenyl)methyl]-4-methylpiperazine is a useful research compound. Its molecular formula is C18H20BrClN2 and its molecular weight is 379.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The benzhydryl chloride from above (8.33 g, 26.4 mmol) in 10 mL of N-methylpiperazine was heated to 110° for 12 hours under nitrogen. After cooling to room temperature, the residue was dissolved in 75 mL of methylene chloride and washed with 40 mL of 1M sodium hydroxide and two 50 mL portions of water. After drying over sodium sulfate, the solvent was removed in vacuo to give 10.2 g of 1-(3-bromo-4'-chlorobenzhydryl)-4-methylpiperazine as a dark oil. A portion of the oil was dissolved in ether and converted to the dihydrochloride salt with ethanolic hydrogen chloride. Recrystallization from 2:1 ethanol:methanol gave white powdery crystals, m.p. 229°-231°. Calc. for C18H20BrClN2.2HCl: C, 47.76; H, 4.90; N, 6.19. Found: C, 47.55; H, 4.91; N, 6.13.